Cas no 20383-86-2 (1-[3-(2-Chloro-phenoxy)-propyl]-piperazine)

• Product Name: 1-[3-(2-Chloro-phenoxy)-propyl]-piperazine
• CAS No: 20383-86-2
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 1078986
• PubChem ID: 2056608
• Update Time: 2025-10-20

1-[3-(2-Chloro-phenoxy)-propyl]-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-Chloro-phenoxy)-propyl]-piperazine
• 1-[3-(2-Chlorophenoxy)-propyl]-piperazine
• 1-(3-(2-chlorophenoxy)propyl)piperazine
• 1-(o-Chlorophenoxypropyl)piperazin
• 1-[(2-chloro-3-phenoxy)propyl]piperazine
• 1-chloro-2-(3-piperazinylpropoxy)benzene
• AC1M0TR6
• ChemDiv2_001905
• CTK6H3480
• SBB027553
• DTXSID80366070
• HMS1374G13
• SCHEMBL11539713
• DB-354299
• AKOS000302812
• STK155417
• 1-[3-(2-chlorophenoxy)propyl]piperazine
• 20383-86-2

• MDL： MFCD04308577
• Inchi： 1S/C13H19ClN2O/c14-12-4-1-2-5-13(12)17-11-3-8-16-9-6-15-7-10-16/h1-2,4-5,15H,3,6-11H2
• InChI Key： AYUJWZKRWAEEML-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCCCN1CCNCC1

Computed Properties

• Exact Mass: 254.1185909g/mol
• Monoisotopic Mass: 254.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

1-[3-(2-Chloro-phenoxy)-propyl]-piperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-[3-(2-Chloro-phenoxy)-propyl]-piperazine

Introduction to 1-[3-(2-Chloro-phenoxy-propyl]-piperazine (CAS No. 20383-86-2)

1-[3-(2-Chloro-phenoxy-propyl]-piperazine, identified by its CAS number 20383-86-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the 2-Chloro-phenoxy side chain and the piperazine core, contribute to its unique pharmacological properties, making it a valuable scaffold for developing novel therapeutic agents.

The piperazine moiety is a six-membered aromatic ring containing two nitrogen atoms, which is known for its ability to interact with various biological targets, including enzymes and receptors. This structural motif is frequently incorporated into pharmacological compounds due to its favorable pharmacokinetic and pharmacodynamic profiles. In contrast, the 2-Chloro-phenoxy-propyl side chain introduces additional functionality that can modulate the compound's binding affinity and selectivity. The chlorine atom in this group enhances lipophilicity, while the phenoxy group provides a polar interaction surface, contributing to the overall solubility and bioavailability of the molecule.

In recent years, there has been growing interest in exploring the potential of 1-[3-(2-Chloro-phenoxy-propyl]-piperazine in various therapeutic areas. One of the most notable applications has been in the development of drugs targeting neurological disorders. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for treating conditions such as depression, anxiety, and schizophrenia. Preclinical studies have demonstrated that derivatives of this compound exhibit potent effects on serotonin and dopamine receptors, which are key targets in managing these neuropsychiatric conditions.

The synthesis of 1-[3-(2-Chloro-phenoxy-propyl]-piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the 2-Chloro-phenoxy-propyl bromide intermediate, which is then coupled with piperazine using a suitable coupling agent such as N,N'-dicyclohexylcarbamoyl chloride (DCC). The resulting product is purified through recrystallization or column chromatography to obtain the final compound in high purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials.

The pharmacological profile of 1-[3-(2-Chloro-phenoxy-propyl]-piperazine has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits significant affinity for serotonin receptors (5-HT1A, 5-HT2A) and dopamine receptors (D2), suggesting its potential as an antidepressant and antipsychotic agent. Additionally, studies have explored its interactions with other neurotransmitter systems, including norepinephrine and histamine receptors, which may contribute to its broader therapeutic effects.

In clinical settings, 1-[3-(2-Chloro-phenoxy-propyl]-
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